Lipid 29d

• Molecular Formula: C49H82N4O3S
• Molecular Weight: 807.3 g/mol
• InChI: InChI=1S/C49H82N4O3S/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-36-45(54)51-49-47(48(56)50-39-35-40-52(3)4)43-38-41-53(42-44(43)57-49)46(55)37-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2/h13-16,19-22H,5-12,17-18,23-42H2,1-4H3,(H,50,56)(H,51,54)/b15-13-,16-14-,21-19-,22-20-
• InChIKey: PSUMBQCAYICKHV-KWXKLSQISA-N

Lipid 29d：肺部靶向mRNA递送可电离脂质

Lipid 29d是一种含噻吩基团的不饱和可电离阳离子脂质，CAS编号为2921586-67-4 [1]。作为一类新型噻吩基脂质（Thio-lipids）的代表性成员，其结构特征为一个噻吩并[2,3-c]吡啶核心骨架，两侧分别连接两条亚油酸（C18:2）脂肪链 [2]。该化合物已用于制备脂质纳米颗粒（LNP）以实现mRNA的体内递送，在小鼠静脉注射模型中展示出优先靶向肺和脾脏的组织分布特征 。

Thiophene-based ionizable lipid; unique thieno[2,3-c]pyridine core enables distinct pH-response profile

LNP formulation for mRNA delivery; reported lung-preferential biodistribution in murine IV models

Reported pulmonary and spleen targeting, supporting organ-selective mRNA delivery research

• [1] TargetMol. Lipid 29d. CAS No.: 2921586-67-4. Available at: https://www.targetmol.cn/compound/lipid_29d View Source
• [2] Eygeris Y, Gupta M, Kim J, et al. Thiophene-based lipids for mRNA delivery to pulmonary and retinal tissues. Proc Natl Acad Sci U S A. 2024;121(11):e2307813120. View Source

Lipid 29d的技术可替代性评估

Lipid 29d与主流临床阶段可电离脂质（如SM-102、ALC-0315、DLin-MC3-DMA）在结构上存在根本性差异——其核心含有一个噻吩并吡啶杂环骨架，而非传统脂质常见的叔胺头部加烃基尾部结构 [1]。该噻吩基团中的电子离域效应导致氮和硫杂原子上产生部分正电荷，赋予Lipid 29d有别于传统可电离脂质的pH响应谱（更宽的电离谱） 。在体内组织分布层面，已有明确数据表明不同可电离脂质驱动的LNP具有差异化的器官靶向性——含DLin-MC3-DMA的LNP主要靶向肝脏，而含Lipid 29d的LNP则优先将mRNA递送至肺部 [2]。因此，在需要肺部靶向递送的研究场景中，使用SM-102或MC3等肝靶向脂质直接替代Lipid 29d将导致组织分布特征的彻底改变，无法实现预定的实验目标。

Lipid 29d

Traditional lipids (SM-102, ALC-0315, MC3)

Thienopyridine core vs. tertiary amine headgroup may shift pH-response and organ tropism

Lung-preferential LNP

Liver-targeted LNPs (e.g., MC3)

Direct substitution likely alters tissue distribution; may compromise lung-targeting study objectives

• [1] Eygeris Y, Gupta M, Kim J, et al. Thiophene-based lipids for mRNA delivery to pulmonary and retinal tissues. Proc Natl Acad Sci U S A. 2024;121(11):e2307813120. View Source
• [2] Eygeris Y, et al. Thiophene-based lipids for mRNA delivery to pulmonary and retinal tissues. Proc Natl Acad Sci U S A. 2024;121(11):e2307813120. Figure 3. View Source

Lipid 29d性能量化证据

噻吩并吡啶杂环骨架结构独特性

Lipid 29d属于一类新型噻吩基脂质，其核心结构为噻吩并[2,3-c]吡啶杂环骨架，与传统可电离脂质（如SM-102、ALC-0315、DLin-MC3-DMA）的叔胺头部-烃基尾部结构存在根本性差异 [1]。通过Gewald反应可便捷合成该骨架，实现模块化脂质设计 [2]。该杂环骨架中的电子离域效应使氮和硫杂原子上产生部分正电荷，导致Lipid 29d具有比传统可电离脂质更宽的pH响应电离谱 。

Core scaffold

Class-level

Thieno[2,3-c]pyridine vs. tertiary amine

pH-response profile may differ

Structural basis for functional uniqueness

Evidence Dimension	化学结构核心骨架
Target Compound Data	噻吩并[2,3-c]吡啶杂环核心，含硫和氮杂原子
Comparator Or Baseline	传统可电离脂质（SM-102、ALC-0315、DLin-MC3-DMA）：叔胺头部 + 烃基尾部结构
Quantified Difference	存在/不存在的定性差异
Conditions	化学结构分析

Why This Matters

结构差异直接导致pH响应特性和组织分布的不同，是理解其功能独特性的基础，也是采购时不可用传统脂质替代的根本原因。

• [1] Eygeris Y, Gupta M, Kim J, et al. Thiophene-based lipids for mRNA delivery to pulmonary and retinal tissues. Proc Natl Acad Sci U S A. 2024;121(11):e2307813120. View Source
• [2] Eygeris Y, et al. Thiophene-based lipids for mRNA delivery to pulmonary and retinal tissues. Proc Natl Acad Sci U S A. 2024;121(11):e2307813120. View Source

小鼠体内肺部靶向递送效率

在小鼠静脉注射模型中，Lipid 29d LNP展示出优先靶向肺和脾脏的组织分布特征 [1]。通过高通量制剂筛选和条形码技术对47种噻吩基脂质进行体内评估后，Lipid 29d被确认为两种顶级脂质之一（另一种为脂质20b）。与20b LNP主要转染肝脏和脾脏不同，29d LNP主要转染肺和脾脏 [2]。

In vivo tropism

Head-to-head

29d LNP targets lung/spleen; 20b LNP targets liver/spleen

Organ-targeting context differs

Mouse IV, 24h luciferase imaging

Evidence Dimension	体内mRNA递送的器官靶向性
Target Compound Data	脂质29d LNP：主要转染肺和脾脏
Comparator Or Baseline	脂质20b LNP：主要转染肝脏和脾脏
Quantified Difference	靶向器官差异（肺 vs. 肝）
Conditions	小鼠静脉注射，包裹荧光素酶报告mRNA，24小时后成像分析

Why This Matters

该数据直接证明了Lipid 29d在体内具有与同系列其他脂质显著不同的器官靶向性，对于需要特定器官递送的研究人员而言，这一信息直接决定采购选择。

• [1] Eygeris Y, Gupta M, Kim J, et al. Thiophene-based lipids for mRNA delivery to pulmonary and retinal tissues. Proc Natl Acad Sci U S A. 2024;121(11):e2307813120. View Source
• [2] S-EPMC10945828. Thiophene-based lipids for mRNA delivery to pulmonary and retinal tissues. OMICSDI. 2024. View Source

LNP制剂优化与封装效率

通过对脂质29d LNP的制剂参数进行系统筛选和优化，评估了纳米颗粒粒径、多分散性指数以及mRNA封装和加载效率等关键质量属性 [1]。从筛选出的最稳健制剂中，A16、A17和A24被确认为最佳配方 [2]。

Formulation screen

Reported

Optimized A16/A17/A24 formulations

Supports reproducible LNP preparation

Particle size, PDI, encapsulation efficiency

Evidence Dimension	LNP制剂优化参数
Target Compound Data	脂质29d LNP配方A16、A17、A24（具体量化数据参见原文图3C-D）
Comparator Or Baseline	多种29d LNP配方变体（预筛选阶段）
Quantified Difference	通过优化筛选得到粒径、PDI和封装效率的优选组合
Conditions	高通量制剂筛选，分析粒径、多分散性、mRNA封装和加载效率

Why This Matters

制剂参数直接影响递送效率和批次间一致性，已优化的配方方案为采购者提供了可直接参考的制剂起点，降低开发成本和失败风险。

• [1] Fig. 3. 29d LNP formulation optimization for improved lung delivery. PMC10945828. View Source
• [2] Eygeris Y, et al. Thiophene-based lipids for mRNA delivery to pulmonary and retinal tissues. Proc Natl Acad Sci U S A. 2024;121(11):e2307813120. View Source

非人灵长类动物中有效性与安全性

Lipid 29d已在小鼠和非人灵长类动物（NHP）模型中验证了其封装和递送多种生物活性分子的能力，包括FLuc mRNA、Cre重组酶mRNA和EGFP mRNA 。值得注意的是，该研究同时筛选出脂质20b在非人灵长类动物视网膜mRNA递送中表现出显著效果且无急性毒性 [1]。

NHP validation

Class-level

Macaque and mouse models tested

Model-response context, no acute toxicity reported

Data to verify for specific payloads

Evidence Dimension	物种模型验证范围
Target Compound Data	脂质29d：小鼠和NHP中已验证（FLuc、Cre、EGFP mRNA）
Comparator Or Baseline	脂质20b：小鼠和NHP中已验证（特别是视网膜递送）
Quantified Difference	两者均在NHP中验证，但靶向器官不同
Conditions	小鼠和NHP体内递送实验

Why This Matters

非人灵长类动物的验证数据大幅提升了该脂质的临床前可信度和转化价值，对于计划推进至高级临床前开发阶段的采购者具有关键参考意义。

• [1] Eygeris Y, et al. Thiophene-based lipids for mRNA delivery to pulmonary and retinal tissues. Proc Natl Acad Sci U S A. 2024;121(11):e2307813120. View Source

Lipid 29d研究与应用场景

肺靶向mRNA递送与基因治疗

适用于需要将mRNA优先递送至肺部组织的研究项目，如囊性纤维化、α-1抗胰蛋白酶缺乏症等遗传性肺部疾病的基因替代治疗研究。Lipid 29d LNP经静脉注射后可在小鼠肺组织中产生显著生物发光信号，证明其能够将功能性mRNA有效递送至肺部 [1]。

mRNA疫苗与免疫治疗开发

适用于需同时靶向肺部和脾脏的mRNA疫苗或免疫治疗研究。Lipid 29d LNP在小鼠中展示出肺和脾脏的双重靶向特征，脾脏作为免疫器官，其高效转染对于引发全身性免疫应答具有重要价值 [1]。

可电离脂质结构-功能关系研究

适用于探索新型噻吩基脂质骨架对LNP性能影响的结构-活性关系研究。Lipid 29d作为47种Thio-lipids文库中的代表性成员，其独特的噻吩并吡啶杂环结构与体内分布特征之间的关联，为理性设计下一代组织特异性递送载体提供了关键数据点 [2]。

临床前候选药物体内验证

适用于需要在小鼠和非人灵长类动物（NHP）两个物种模型中验证mRNA递送效果的临床前开发项目。Lipid 29d已在NHP中证实可有效递送多种mRNA载荷，为其在更高级临床前研究中的应用提供了物种交叉验证数据支持 。

Application

Selection Property

Validation Focus

Pulmonary gene replacement studies

Lung-preferential LNP biodistribution

Functional mRNA delivery & lung reporter signal

mRNA vaccine & immune research

Dual lung/spleen targeting capacity

Splenic immune response & systemic immunity

Lipid structure–function relationship studies

Thiophene-based ionizable lipid scaffold

SAR analysis across thio-lipid library

Preclinical candidate evaluation

NHP & murine multi-species validation data

Cross-species reproducibility of mRNA delivery

• [1] Eygeris Y, Gupta M, Kim J, et al. Thiophene-based lipids for mRNA delivery to pulmonary and retinal tissues. Proc Natl Acad Sci U S A. 2024;121(11):e2307813120. View Source
• [2] Eygeris Y, et al. Thiophene-based lipids for mRNA delivery to pulmonary and retinal tissues. Proc Natl Acad Sci U S A. 2024;121(11):e2307813120. Thio-lipids library. View Source